Cas no 88169-21-5 (Pyridine,2-(1H-1,2,3-triazol-5-yl)-)

• Product Name: Pyridine,2-(1H-1,2,3-triazol-5-yl)-
• CAS No: 88169-21-5
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 709251
• PubChem ID: 9812807
• Update Time: 2025-05-20

Pyridine,2-(1H-1,2,3-triazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(1H-1,2,3-triazol-5-yl)-
• 2-(1H-1,2,3-triazol-5-yl)Pyridine
• 2-(2H-triazol-4-yl)pyridine
• 1H-1,2,3-Triazole,pyridine deriv.
• SY277259
• PRQUBDQDCAULSW-UHFFFAOYSA-N
• 2-(1h-[1,2,3]triazol-4-yl)pyridine
• CHEMBL196660
• Pyridine, 2-(1H-1,2,3-triazol-4-yl)-
• 2-(3H-1,2,3-triazol-4-yl)pyridine
• 2-(1H-1,2,3-TRIAZOL-4-YL)PYRIDINE
• 88169-21-5
• SCHEMBL9908946
• EN300-6791969
• 2-(2H-1,2,3-triazol-4-yl)pyridine
• CS-0499187
• BDBM17470
• C90560
• MFCD08275075
• starbld0009796
• SCHEMBL503234
• 2-(1H-1,2,3-TRIAZOL-4-YL)PYRIDINEAND2-(2H-1,2,3-TRIAZOL-4-YL)PYRIDINE
• pyridyltriazole

• Inchi： 1S/C7H6N4/c1-2-4-8-6(3-1)7-5-9-11-10-7/h1-5H,(H,9,10,11)
• InChI Key： PRQUBDQDCAULSW-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1C=NNN=1

Computed Properties

• Exact Mass: 292.11800
• Monoisotopic Mass: 146.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 108.92000
• LogP: 1.73340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on Pyridine,2-(1H-1,2,3-triazol-5-yl)-

2-(1H-1,2,3-Triazol-5-yl)pyridine (CAS No. 88169-21-5): A Comprehensive Overview

2-(1H-1,2,3-Triazol-5-yl)pyridine (CAS No. 88169-21-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a 1,2,3-triazole moiety. The presence of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable building block in various applications.

The synthesis of 2-(1H-1,2,3-triazol-5-yl)pyridine has been extensively studied due to its importance in the development of new pharmaceuticals and functional materials. One of the most widely used methods for its synthesis is the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is part of the broader class of click chemistry reactions. This method is highly efficient and selective, making it an attractive choice for large-scale production.

In the realm of medicinal chemistry, 2-(1H-1,2,3-triazol-5-yl)pyridine has shown promise as a scaffold for the design and synthesis of bioactive molecules. The triazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which can enhance the binding affinity and selectivity of drug candidates. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various targets, including enzymes and receptors involved in disease pathways.

One notable application of 2-(1H-1,2,3-triazol-5-yl)pyridine is in the development of antiviral agents. Research has shown that certain derivatives can effectively inhibit viral replication by targeting key viral enzymes. For example, a study published in the Journal of Medicinal Chemistry reported that a series of 2-(1H-1,2,3-triazol-5-yl)pyridine-based compounds exhibited significant antiviral activity against influenza virus strains. These findings highlight the potential of this scaffold in combating viral infections.

Beyond its medicinal applications, 2-(1H-1,2,3-triazol-5-yl)pyridine has also found use in materials science. The combination of the pyridine and triazole rings imparts unique electronic and optical properties to the molecule. These properties make it suitable for applications such as organic light-emitting diodes (OLEDs), photovoltaic materials, and sensors. For instance, a recent study in Advanced Materials demonstrated that 2-(1H-1,2,3-triazol-5-yl)pyridine-based polymers exhibited excellent photoluminescence efficiency and stability under various conditions.

The versatility of 2-(1H-1,2,3-triazol-5-yl)pyridine extends to its use as a ligand in coordination chemistry. The nitrogen atoms in both the pyridine and triazole rings can coordinate with metal ions to form stable complexes. These complexes have been explored for their catalytic properties and their potential as catalysts in various organic transformations. A study published in Inorganic Chemistry highlighted the effectiveness of 2-(1H-1,2,3-triazol-5-yl)pyridine-based metal complexes as catalysts in C-H activation reactions.

In conclusion, 2-(1H-1,2,3-triazol-5-yl)pyridine (CAS No. 88169-21-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and coordination chemistry. Its unique molecular structure provides a robust platform for the development of new drugs and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, making it an exciting area of study for scientists and researchers alike.